2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid

• IUPAC Name: 2-(3-ethoxy-4-hydroxyphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C18H15NO4/c1-2-23-17-9-11(7-8-16(17)20)15-10-13(18(21)22)12-5-3-4-6-14(12)19-15/h3-10,20H,2H2,1H3,(H,21,22)
• InChI Key: OHBCISQEXWYBDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)O)O
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid, also known as ethyl 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylate, is a chemical compound that belongs to the quinoline family. This compound has gained attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects through the inhibition of various enzymes and proteins involved in disease processes. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins in various diseases.
Biochemical and Physiological Effects:
2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, it has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in tumor cells. The compound has also been found to have antioxidant properties and may protect against oxidative stress-related damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid in lab experiments is its potential therapeutic applications in various diseases. The compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities, making it a promising candidate for drug development. However, one limitation of using the compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. This may lead to the development of more effective drugs based on the compound's therapeutic properties. Another direction is to explore the potential use of the compound in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to assess the safety and toxicity of the compound in animal and human studies.

Synthesis Methods

The synthesis of 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde and 2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid 4-chloro-3-oxobutanoate in the presence of sodium ethoxide. The resulting product is then treated with hydrochloric acid to obtain the final product. This synthesis method has been reported in several scientific studies and has been found to be effective in producing high yields of the compound.

Scientific Research Applications

2-(3-ethoxy-4-hydroxyphenyl)-4-quinolinecarboxylic acid has been researched for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. The compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been found to have antioxidant properties and may be useful in preventing oxidative stress-related diseases.